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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The acetylation of lactose to form lactose octaacetate is a fundamental transformation in

carbohydrate chemistry, yielding a versatile intermediate for the synthesis of various bioactive

molecules and drug delivery systems. This guide provides a comparative analysis of the

conventional thermal synthesis versus a "green" microwave-assisted approach, offering

insights into the efficiency, environmental impact, and practical application of each method. The

data presented is supported by experimental findings to aid researchers in selecting the

optimal synthetic route for their specific needs.

Data Presentation: A Head-to-Head Comparison
The following tables summarize the quantitative data from comparative studies on the

synthesis of lactose octaacetate, highlighting the key performance indicators of each method.
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Parameter
Conventional

Synthesis

"Green" Microwave

Synthesis
Reference

Reaction Time 60 minutes 10 - 20 minutes [1]

Yield 85% Up to 91% [1]

Energy Source
Oil bath / Heating

mantle
Microwave Irradiation

Solvent
Typically requires a

solvent
Solvent-free [2]

Microwave Synthesis: Time-

Dependent Yield

Reaction Time (minutes) Yield (%) Reference

10 78 [1]

15 91 [1]

20 91 [1]

30 39 [1]

Experimental Workflows and Logical Relationships
The diagram below illustrates the distinct workflows of the conventional and "green" microwave

synthesis of lactose octaacetate, emphasizing the key differences in their procedural steps

and resource utilization.
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Conventional Synthesis

Key Comparison Points

Lactose, Acetic Anhydride, Sodium Acetate

Conventional Heating
(e.g., Oil Bath)

~60 min

 Heat Transfer

Work-up & Purification Time: Conventional > Microwave

Lactose Octaacetate

Green  Microwave Synthesis Lactose, Acetic Anhydride, Sodium Acetate

Microwave Irradiation
(700W)

~10-20 min

 Dielectric Heating

Work-up & Purification

Lactose Octaacetate

Yield: Microwave ≥ Conventional Energy: Conventional > Microwave Solvent: Conventional (often) vs. Microwave (solvent-free)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1139797#comparative-analysis-of-conventional-
vs-green-microwave-synthesis-of-lactose-octaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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